Cas no 144153-56-0 (1,4-Bis(5-bromothiophen-2-yl)butane-1,4-dione)

• Product Name: 1,4-Bis(5-bromothiophen-2-yl)butane-1,4-dione
• CAS No: 144153-56-0
• MF: C₁₂H₈Br₂O₂S₂
• MW: 408.128719329834
• CID: 2777171
• PubChem ID: 15324035
• Update Time: 2025-04-21

1,4-Bis(5-bromothiophen-2-yl)butane-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanedione, 1,4-bis(5-bromo-2-thienyl)-
• DTXSID90571491
• 144153-56-0
• 1,4-bis(5-bromo-2-thienyl)butane-1,4-dione
• SCHEMBL15988673
• DTXCID10522263
• 1,4-Bis(5-bromothiophen-2-yl)butane-1,4-dione

• Inchi： 1S/C12H8Br2O2S2/c13-11-5-3-9(17-11)7(15)1-2-8(16)10-4-6-12(14)18-10/h3-6H,1-2H2
• InChI Key： BSWHIXZUPOMRHG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(CCC(C2=CC=C(S2)Br)=O)=O)S1

Computed Properties

• Exact Mass: 407.83120Da
• Monoisotopic Mass: 405.83325Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 90.6Ų